Cas no 871353-32-1 (3'-Bromo-2,2,2,2'-Tetrafluoroacetophenone 97%)

• Product Name: 3'-Bromo-2,2,2,2'-Tetrafluoroacetophenone 97%
• CAS No: 871353-32-1
• MF: C₈H₃BrF₄O
• MW: 271.006435632706
• MDL: MFCD25541891
• CID: 2624857
• PubChem ID: 67532866
• Update Time: 2025-05-23

3'-Bromo-2,2,2,2'-Tetrafluoroacetophenone 97% Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-2-fluorophenyl)-2,2,2-trifluoroethanone
• 1-(3-Bromo-2-fluorophenyl)-2,2,2-trifluoroethan-1-one
• 3'-Bromo-2,2,2,2'-Tetrafluoroacetophenone 97%
• 1-(3-Bromo-2-fluoro-phenyl)-2,2,2-trifluoro-ethanone
• SCHEMBL2782446
• EN300-1933793
• Ethanone, 1-(3-bromo-2-fluorophenyl)-2,2,2-trifluoro-
• WJB35332
• MFCD25541891
• AT34941
• PS-11406
• 871353-32-1
• 3'-Bromo-2,2,2,2'-tetrafluoroacetophenone
• AKOS023118739
• CS-0457553
• 985-804-8

• MDL： MFCD25541891
• Inchi： 1S/C8H3BrF4O/c9-5-3-1-2-4(6(5)10)7(14)8(11,12)13/h1-3H
• InChI Key： WZYRDTLSYWHILE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)C(C(F)(F)F)=O

Computed Properties

• Exact Mass: 269.93034g/mol
• Monoisotopic Mass: 269.93034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 3'-Bromo-2,2,2,2'-Tetrafluoroacetophenone 97%

Comprehensive Overview of 3'-Bromo-2,2,2,2'-Tetrafluoroacetophenone 97% (CAS No. 871353-32-1)

3'-Bromo-2,2,2,2'-Tetrafluoroacetophenone 97% (CAS No. 871353-32-1) is a high-purity fluorinated organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromine substituent and tetrafluoroacetophenone backbone, makes it a versatile building block for cross-coupling reactions and halogen-exchange processes. With a purity of 97%, this compound meets stringent industry standards for precision applications.

The growing demand for fluorinated compounds in drug discovery and electronic materials has positioned 3'-Bromo-2,2,2,2'-Tetrafluoroacetophenone as a critical reagent. Researchers frequently search for "synthesis methods for bromo-fluorinated acetophenones" or "CAS 871353-32-1 suppliers," reflecting its relevance in modern chemistry. Its stability under inert atmospheres and compatibility with palladium-catalyzed reactions align with trends favoring sustainable and efficient synthetic pathways.

From an analytical perspective, 871353-32-1 exhibits distinct spectroscopic properties. Nuclear magnetic resonance (NMR) spectra show characteristic peaks for the aromatic bromine and carbonyl group, while mass spectrometry confirms its molecular weight (271.98 g/mol). These features are essential for quality control in batch production, addressing common queries like "how to characterize tetrafluoroacetophenone derivatives."

Environmental and safety considerations are paramount when handling 3'-Bromo-2,2,2,2'-Tetrafluoroacetophenone. Though not classified as hazardous under standard protocols, proper storage at 2–8°C in amber glass vials is recommended to prevent degradation. This aligns with industry searches for "best practices for storing halogenated ketones" and "stability of fluorinated aromatics."

In material science, the compound’s electron-withdrawing tetrafluoro moiety enhances its utility in designing organic semiconductors and liquid crystals. Recent publications highlight its role in developing non-linear optical (NLO) materials, responding to the surge in interest around "fluorine in advanced materials." Its low reactivity with aqueous systems also makes it suitable for specialized coatings.

The global market for 871353-32-1 is expanding, driven by pharmaceutical R&D investments. Patent analyses reveal its use in kinase inhibitor scaffolds, addressing trending topics like "targeted cancer therapy intermediates." Suppliers often provide technical data sheets detailing HPLC purity (>97%), residual solvent levels, and endotoxin testing—key metrics for regulatory compliance.

Future applications may exploit the compound’s radical stabilization properties for polymer chemistry or metal-organic frameworks (MOFs). As AI-driven molecular design gains traction, datasets referencing 3'-Bromo-2,2,2,2'-Tetrafluoroacetophenone’s structural parameters are increasingly valuable for predictive modeling, echoing searches for "machine learning in fluorochemical design."